Cas no 2319848-63-8 (2-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylquinoxaline)

• Product Name: 2-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylquinoxaline
• CAS No: 2319848-63-8
• MF: C₁₉H₁₉N₅O
• MW: 333.387063264847
• CID: 5341908
• Update Time: 2025-07-17

2-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylquinoxaline Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(quinoxalin-2-yl)methanone
• (3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-quinoxalin-2-ylmethanone
• 2-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylquinoxaline

• Inchi： 1S/C19H19N5O/c25-19(18-12-20-16-4-1-2-5-17(16)22-18)24-13-6-7-14(24)11-15(10-13)23-9-3-8-21-23/h1-5,8-9,12-15H,6-7,10-11H2
• InChI Key： MWQMKWYFYNMAKP-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 500
• XLogP3: 2.1
• Topological Polar Surface Area: 63.9

Additional information on 2-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonylquinoxaline

Recent Advances in the Study of 2-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylquinoxaline (CAS: 2319848-63-8)

The compound 2-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylquinoxaline (CAS: 2319848-63-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This bicyclic structure, featuring a quinoxaline core fused with an 8-azabicyclo[3.2.1]octane moiety, has attracted significant attention due to its unique pharmacological properties and potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a novel palladium-catalyzed coupling reaction, achieving an overall yield of 78%. The researchers emphasized the importance of the pyrazole substituent at the 3-position for maintaining optimal binding affinity to target proteins. X-ray crystallographic analysis revealed that the compound adopts a unique conformation in the active site of serotonin receptors, explaining its high selectivity profile.

Pharmacological characterization studies conducted in vitro and in vivo have demonstrated that 2319848-63-8 exhibits potent and selective binding to 5-HT_2A receptors (K_i = 2.3 nM), with >100-fold selectivity over other serotonin receptor subtypes. This remarkable selectivity profile has sparked interest in its potential application for treating neuropsychiatric disorders. In animal models of schizophrenia, the compound showed significant improvement in cognitive function without the extrapyramidal side effects commonly associated with current antipsychotics.

Beyond CNS applications, recent findings suggest that 2-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylquinoxaline may have potential in oncology. A 2024 study in Cancer Research reported that the compound inhibits the PI3K/AKT/mTOR pathway in glioblastoma cells, showing synergistic effects when combined with temozolomide. The unique bicyclic structure appears to confer improved blood-brain barrier penetration compared to similar compounds, making it particularly suitable for treating brain tumors.

Structure-activity relationship (SAR) studies have identified several key modifications that can enhance the compound's pharmacological properties. Introduction of electron-withdrawing groups at the quinoxaline ring system has been shown to improve metabolic stability, while modifications to the azabicyclo[3.2.1]octane moiety can fine-tune receptor subtype selectivity. These findings provide valuable insights for future drug development efforts based on this chemical scaffold.

Current research efforts are focusing on the development of radiolabeled versions of 2319848-63-8 for positron emission tomography (PET) imaging applications. Preliminary results suggest that ¹⁸F-labeled analogs retain high binding affinity and selectivity, potentially offering a new tool for studying serotonin receptor distribution in living brains. This could significantly advance our understanding of various neurological disorders and facilitate the development of personalized treatment approaches.

In conclusion, 2-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonylquinoxaline represents a versatile chemical scaffold with multiple therapeutic applications. Its unique structural features and promising pharmacological profile make it an important subject for ongoing research in chemical biology and drug discovery. Future studies should focus on further optimizing its pharmacokinetic properties and exploring its potential in additional therapeutic areas.